
A Comprehensive Technical Guide to the
Physical Properties of Sterile Glycerol Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glyzarin

Cat. No.: B12701626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Glycerol (C3H8O3), a simple polyol compound, is a cornerstone of many scientific and

pharmaceutical applications due to its unique physical properties. Its aqueous solutions are

widely utilized as cryoprotectants, humectants, and viscosity-modifying agents. For applications

in research and drug development, particularly in parenteral formulations, ensuring the sterility

of glycerol solutions is paramount. This guide provides an in-depth overview of the core

physical properties of sterile glycerol solutions, methods for their preparation and sterilization,

and detailed experimental protocols for their characterization.

Core Physical Properties
The physical characteristics of glycerol solutions are highly dependent on the concentration of

glycerol and the temperature of the solution. Understanding these relationships is critical for

accurate formulation and application.

Density
The density of a glycerol solution increases with increasing glycerol concentration and

decreases with increasing temperature. This property is fundamental for calculations involving

mass, volume, and concentration.[1][2][3][4][5]

Table 1: Density of Aqueous Glycerol Solutions at Various Concentrations and Temperatures
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Glycerol (% by
Weight)

Density at
15°C (g/cm³)

Density at
20°C (g/cm³)

Density at
25°C (g/cm³)

Density at
30°C (g/cm³)

0 0.9991 0.9982 0.9970 0.9957

10 1.0242 1.0233 1.0221 1.0209

20 1.0494 1.0484 1.0471 1.0458

30 1.0756 1.0745 1.0732 1.0718

40 1.1026 1.1014 1.1000 1.0986

50 1.1299 1.1286 1.1272 1.1257

60 1.1577 1.1563 1.1548 1.1533

70 1.1854 1.1840 1.1824 1.1808

80 1.2129 1.2115 1.2099 1.2083

90 1.2395 1.2381 1.2365 1.2349

100 1.2656 1.2642 1.2626 1.2610

Data compiled from multiple sources and interpolated for consistency.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is a critical parameter for applications such

as injectable drug formulations and cryopreservation. The viscosity of glycerol solutions

increases significantly with glycerol concentration and decreases with increasing temperature.

[2][6][7][8][9][10][11]

Table 2: Viscosity of Aqueous Glycerol Solutions at Various Concentrations and Temperatures
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Glycerol (% by
Weight)

Viscosity at 20°C
(mPa·s or cP)

Viscosity at 25°C
(mPa·s or cP)

Viscosity at 30°C
(mPa·s or cP)

0 1.002 0.890 0.798

10 1.307 1.141 1.005

20 1.793 1.528 1.317

30 2.62 2.18 1.84

40 4.04 3.28 2.72

50 6.29 4.97 4.02

60 10.9 8.3 6.5

70 23.3 16.9 12.8

80 62.3 43.1 31.0

90 235 152 103

100 1412 934 612

Data compiled from multiple sources.

Refractive Index
The refractive index of a glycerol solution is directly proportional to its concentration and can be

used as a rapid method for determining the glycerol content.[12][13][14][15][16][17][18][19][20]

Table 3: Refractive Index (nD) of Aqueous Glycerol Solutions at 20°C
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Glycerol (% by Weight) Refractive Index (nD) at 20°C

0 1.3330

10 1.3446

20 1.3568

30 1.3695

40 1.3828

50 1.3966

60 1.4109

70 1.4256

80 1.4406

90 1.4560

100 1.4746

Data compiled from multiple sources.[12][15]

Freezing and Boiling Points
Glycerol's ability to depress the freezing point of water is a key reason for its use as a

cryoprotectant.[21][22][23][24][25] The boiling point of glycerol solutions increases with glycerol

concentration.[12][24][26]

Table 4: Freezing and Boiling Points of Aqueous Glycerol Solutions
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Glycerol (% by Weight) Freezing Point (°C)
Boiling Point at 760 mmHg
(°C)

0 0.0 100.0

10 -1.6 100.5

20 -4.8 101.2

30 -9.5 102.2

40 -15.5 103.8

50 -22.0 106.0

60 -33.6 110.0

70 -37.8 116.5

80 -19.2 128.0

90 -1.6 154.0

100 17.9 290.0

Data compiled from multiple sources.[12][21][22]

Sterilization of Glycerol Solutions
For pharmaceutical and many research applications, glycerol solutions must be sterile. The

choice of sterilization method can potentially impact the physical properties of the solution.

Sterile Filtration: This is the most common and preferred method for sterilizing glycerol

solutions as it does not involve heat, which can cause degradation or changes in the physical

properties.[27][28][29] A 0.22 µm pore size filter is typically used to remove bacteria.[27][28][29]

Autoclaving (Steam Sterilization): While effective, autoclaving involves high temperatures and

pressure, which can potentially lead to slight changes in the concentration of the glycerol

solution due to water evaporation.[30] It is crucial to use a validated cycle to minimize this

effect.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.cleaninginstitute.org/sites/default/files/research-pdfs/Physical_properties_of_glycerine_and_its_solutions.pdf
https://en.wikipedia.org/wiki/Glycerol_(data_page)
https://www.chemeurope.com/en/encyclopedia/Glycerol_%28data_page%29.html
https://www.researchgate.net/publication/5315101_Sterilization_of_glycerin
https://pubmed.ncbi.nlm.nih.gov/18541688/
https://academic.oup.com/ajhp/article-abstract/65/12/1173/5127860
https://www.researchgate.net/publication/5315101_Sterilization_of_glycerin
https://pubmed.ncbi.nlm.nih.gov/18541688/
https://academic.oup.com/ajhp/article-abstract/65/12/1173/5127860
https://static.igem.org/mediawiki/2015/a/ab/Exeter_Glycerol_recipe.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12701626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry Heat Sterilization: This method is less common for solutions but can be used for pure

glycerol. It requires higher temperatures and longer exposure times than autoclaving.

The effect of sterilization on the physical properties of glycerol solutions is generally considered

to be minimal, especially when using sterile filtration. However, for high-precision applications,

it is recommended to measure the critical physical properties of the final sterilized solution.

Experimental Protocols
Accurate measurement of physical properties is essential for quality control and formulation

development.

Measurement of Density
Methodology: Using a Pycnometer

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.

Determine the mass of the empty, dry pycnometer. Fill the pycnometer with deionized water

of a known temperature and determine its mass. Calculate the exact volume of the

pycnometer using the known density of water at that temperature.

Sample Measurement: Empty and dry the pycnometer. Fill it with the sterile glycerol solution

at the same temperature as the calibration.

Mass Determination: Determine the mass of the pycnometer filled with the glycerol solution.

Calculation: The density of the glycerol solution is calculated by dividing the mass of the

solution by the calibrated volume of the pycnometer.

Measurement of Viscosity
Methodology: Using a Falling Ball Viscometer

This method is based on Stokes' Law and is suitable for transparent, viscous liquids like

glycerol solutions.[31][32]

Apparatus Setup: Fill a graduated cylinder with the sterile glycerol solution and allow it to

reach a constant, known temperature.
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Ball Bearing Selection: Choose a small, spherical ball bearing of known diameter and

density.

Measurement: Gently release the ball bearing into the center of the cylinder. Measure the

time it takes for the ball to fall a known distance between two marked points on the cylinder,

ensuring the measurement is taken after the ball has reached its terminal velocity.[31]

Calculation: The viscosity (η) can be calculated using the following formula derived from

Stokes' Law:

η = (2 * g * r² * (ρ_s - ρ_l)) / (9 * v)

where:

g = acceleration due to gravity

r = radius of the ball bearing

ρ_s = density of the ball bearing

ρ_l = density of the glycerol solution

v = terminal velocity of the ball bearing (distance/time)

Measurement of Refractive Index
Methodology: Using a Refractometer

A refractometer provides a quick and accurate measurement of the refractive index.[13][14][18]

Calibration: Calibrate the refractometer using a standard with a known refractive index,

typically distilled water.

Sample Application: Place a few drops of the sterile glycerol solution onto the prism of the

refractometer.

Measurement: Close the prism and allow the sample to reach the temperature of the

instrument. Look through the eyepiece (or read the digital display) to determine the refractive
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index.

Correlation: The measured refractive index can be compared to the data in Table 3 to

determine the glycerol concentration.

Visualizations
Logical Relationship: Glycerol Concentration and
Physical Properties

Figure 1: Influence of Glycerol Concentration on Physical Properties
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Caption: Figure 1: Influence of Glycerol Concentration on Physical Properties

Experimental Workflow: Viscosity Measurement by
Falling Ball Method
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Figure 2: Workflow for Viscosity Measurement
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Caption: Figure 2: Workflow for Viscosity Measurement

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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